Cas no 864919-44-8 (2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide)

• Product Name: 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide
• CAS No: 864919-44-8
• MF: C₁₅H₁₆ClN₃OS₂
• MW: 353.89003944397
• CID: 6071274
• PubChem ID: 5061950
• Update Time: 2025-10-31

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide
• 2-{[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-cyclopentylacetamide
• 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-cyclopentylacetamide
• AKOS024597872
• F0698-0404
• SR-01000141109
• 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-cyclopentylacetamide
• SR-01000141109-1
• 864919-44-8

• Inchi： 1S/C15H16ClN3OS2/c16-12-8-4-3-7-11(12)14-18-15(22-19-14)21-9-13(20)17-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6,9H2,(H,17,20)
• InChI Key： DSLCQBJWAOHLMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NSC(=N1)SCC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 353.0423322g/mol
• Monoisotopic Mass: 353.0423322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide

Introduction to 2-{3-(2-chlorophenyl-1,2,4-thiadiazol-5-ylsulfanyl)}-N-cyclopentylacetamide (CAS No: 864919-44-8)

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide, identified by its CAS number 864919-44-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities. The structural features of this compound, particularly the presence of a 2-chlorophenyl group and a cyclopentylacetamide moiety, contribute to its unique chemical properties and potential pharmacological effects.

The thiadiazole core is a well-known scaffold in medicinal chemistry, recognized for its ability to interact with various biological targets. Specifically, thiadiazole derivatives have shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The introduction of the 2-chlorophenyl group into the structure enhances the lipophilicity and binding affinity of the molecule, making it more suitable for membrane transport and receptor interaction. Additionally, the cyclopentylacetamide component provides steric hindrance and modulates the electronic properties of the molecule, further influencing its biological activity.

In recent years, there has been a growing interest in exploring novel thiadiazole derivatives for their therapeutic potential. One area of particular focus has been their application in oncology. Studies have demonstrated that certain thiadiazole compounds can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, research has shown that derivatives of thiadiazole can interfere with the activity of enzymes such as kinases and cyclases, which are crucial for cell proliferation and survival.

The compound 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide has been investigated for its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The sulfanyl group in this molecule is known to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for developing new treatments that can effectively reduce inflammation without causing significant side effects.

Furthermore, the structural motif of this compound has been found to exhibit antimicrobial activity. The combination of the 2-chlorophenyl and thiadiazole rings creates a scaffold that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. This has led to investigations into its efficacy against various bacterial strains, including those that have developed resistance to conventional antibiotics. Such findings are particularly relevant in the context of rising antibiotic resistance worldwide.

The synthesis of 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the 2-chlorophenyl group and the sulfanyl moiety at the desired positions on the ring system. Finally, coupling with cyclopentylacetamide completes the structure.

The chemical stability of this compound is another critical aspect that must be considered during its development and application. The presence of heterocyclic rings and functional groups such as sulfanyl and amide makes it susceptible to degradation under certain conditions. Therefore, storage conditions must be carefully controlled to prevent degradation and maintain efficacy. Additionally, understanding its solubility profile is essential for formulating it into viable pharmaceutical products.

Evaluation of the pharmacokinetic properties of 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide is crucial for determining its bioavailability and therapeutic window. In vitro studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies provide valuable insights into how the compound behaves within biological systems and help predict its potential clinical efficacy.

The toxicological profile of this derivative has also been thoroughly examined to ensure safety for potential therapeutic use. Acute toxicity studies have been performed to assess immediate effects at high doses, while chronic toxicity studies evaluate long-term exposure risks. These assessments are essential for identifying any potential adverse effects before moving forward with clinical trials.

In conclusion, 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-cyclopentylacetamide (CAS No: 864919-44-8) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer potential benefits in modulating inflammatory responses, inhibiting microbial growth, and targeting cancer cells. Ongoing research continues to explore its full therapeutic potential and optimize its synthesis for practical applications.